Cas no 60454-81-1 (spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside)

spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside structure
60454-81-1 structure
Product Name:spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
CAS No:60454-81-1
MF:C56H90O26
MW:1179.2982211113
CID:1623342
PubChem ID:3042758
Update Time:2025-04-21

spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside Chemical and Physical Properties

Names and Identifiers

    • spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
    • [(25R)-Spirost-5-en-3β-yl]4-O-[2-O-[4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]-3-O-β-D-xylopyranosyl-β-D-glucopyranosyl]-β-D-galactopyranoside
    • BRN 1339720
    • 60454-81-1
    • beta-D-Galactopyranoside, (3-beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-xylopyranosyl-(1-3))-O-beta-D-glucopyranosyl-(1-4)-
    • Funkioside G
    • Inchi: 1S/C56H90O26/c1-21-8-13-56(72-19-21)22(2)34-30(82-56)15-28-26-7-6-24-14-25(9-11-54(24,4)27(26)10-12-55(28,34)5)74-51-43(69)39(65)46(33(18-59)76-51)79-53-48(47(37(63)31(16-57)75-53)80-49-41(67)36(62)29(60)20-71-49)81-52-44(70)40(66)45(32(17-58)77-52)78-50-42(68)38(64)35(61)23(3)73-50/h6,21-23,25-53,57-70H,7-20H2,1-5H3
    • InChI Key: UUVCMSBFUMKDCX-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)OC1C(C(C(CO1)O)O)O)OC1C(C(C(C(CO)O1)OC1C(C(C(C(C)O1)O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 1178.57203297g/mol
  • Monoisotopic Mass: 1178.57203297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 82
  • Rotatable Bond Count: 13
  • Complexity: 2200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 35
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 394Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.